Cas no 2229142-65-6 ((5-chloropyrazin-2-yl)methyl sulfamate)

• Product Name: (5-chloropyrazin-2-yl)methyl sulfamate
• CAS No: 2229142-65-6
• MF: C₅H₆ClN₃O₃S
• MW: 223.637438297272
• CID: 6367692
• PubChem ID: 165640215
• Update Time: 2025-05-26

(5-chloropyrazin-2-yl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (5-chloropyrazin-2-yl)methyl sulfamate
• 2229142-65-6
• EN300-1991013

• Inchi： 1S/C5H6ClN3O3S/c6-5-2-8-4(1-9-5)3-12-13(7,10)11/h1-2H,3H2,(H2,7,10,11)
• InChI Key： ZFWNYQCMFHJQLW-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=N1)COS(N)(=O)=O

Computed Properties

• Exact Mass: 222.9818399g/mol
• Monoisotopic Mass: 222.9818399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 104Ų

Additional information on (5-chloropyrazin-2-yl)methyl sulfamate

Introduction to (5-chloropyrazin-2-yl)methyl sulfamate (CAS No. 2229142-65-6)

Compound CAS No. 2229142-65-6, specifically identified as (5-chloropyrazin-2-yl)methyl sulfamate, represents a significant advancement in the realm of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of this sulfamate derivative, featuring a chlorinated pyrazine core, positions it as a promising candidate for further exploration in drug development and synthetic chemistry.

The pyrazine scaffold is a heterocyclic aromatic compound that forms the backbone of numerous biologically active molecules. Its versatility in binding to biological targets makes it a valuable component in the design of therapeutic agents. In particular, the introduction of a chlorine atom at the 5-position and a sulfamate group at the 2-position enhances the compound's reactivity and interaction potential with biological systems. This modification has been strategically employed to improve both the solubility and bioavailability of derivatives, which are critical factors in pharmaceutical development.

Recent studies have highlighted the importance of sulfamate functional groups in medicinal chemistry. Sulfamates are known for their ability to act as bioisosteres, replacing carboxylic acid groups in drug molecules without significantly altering their pharmacological properties. This characteristic makes (5-chloropyrazin-2-yl)methyl sulfamate particularly interesting for modifying existing drug candidates or designing novel therapeutics. The compound's sulfamate moiety may contribute to its ability to interact with enzymes and receptors, potentially leading to enhanced efficacy and reduced side effects.

The synthesis of (5-chloropyrazin-2-yl)methyl sulfamate involves a series of well-defined chemical reactions that highlight the ingenuity of modern organic synthesis techniques. The chlorination process at the 5-position of the pyrazine ring is crucial, as it introduces electrophilic centers that can be further functionalized. Subsequent sulfamation at the 2-position introduces the sulfamate group, which is essential for achieving the desired pharmacological properties. These synthetic pathways have been optimized to ensure high yields and purity, making the compound readily available for further research.

In terms of biological activity, preliminary studies on (5-chloropyrazin-2-yl)methyl sulfamate have shown promising results in various pharmacological assays. The compound exhibits moderate activity against certain enzymes and receptors, suggesting its potential as an intermediate in the development of new drugs targeting specific diseases. For instance, its interaction with enzymes involved in inflammation pathways has been observed, indicating a possible role in anti-inflammatory therapies. Additionally, its structural features may make it suitable for applications in central nervous system disorders, where pyrazine derivatives have shown notable efficacy.

The role of computational chemistry in understanding the behavior of (5-chloropyrazin-2-yl)methyl sulfamate cannot be overstated. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have been employed to elucidate its interactions with biological targets. These studies provide valuable insights into the compound's binding affinity and mechanism of action, guiding further optimization efforts. By leveraging computational tools, researchers can predict and refine the pharmacological properties of this compound, accelerating its journey from laboratory discovery to clinical application.

The future prospects of (5-chloropyrazin-2-yl)methyl sulfamate are vast and exciting. Ongoing research aims to explore its potential in different therapeutic areas by modifying its structure or combining it with other bioactive molecules. The compound's unique combination of structural features makes it a versatile tool for medicinal chemists seeking to develop innovative treatments for various diseases. As our understanding of biological systems continues to grow, so does the potential for this compound to contribute to significant advancements in healthcare.

In conclusion, (5-chloropyrazin-2-yl)methyl sulfamate (CAS No. 2229142-65-6) stands out as a promising candidate in pharmaceutical research due to its unique structural properties and potential biological activities. Its synthesis, characterized by strategic functionalization of a pyrazine core, underscores the progress made in organic chemistry and medicinal chemistry. With continued research and development, this compound is poised to play a pivotal role in shaping future therapeutic strategies.